Cas no 402946-40-1 (methyl (2E)-4-methyl-2-(phenylimino)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: methyl (2E)-4-methyl-2-(phenylimino)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 402946-40-1
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 6005360
• PubChem ID: 1528713
• Update Time: 2025-11-05

methyl (2E)-4-methyl-2-(phenylimino)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-4-methyl-2-(phenylimino)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazole-5-carboxylate
• methyl (E)-3-allyl-4-methyl-2-(phenylimino)-2,3-dihydrothiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 2,3-dihydro-4-methyl-2-(phenylimino)-3-(2-propen-1-yl)-, methyl ester
• Methyl 4-methyl-2-phenylimino-3-prop-2-enyl-1,3-thiazole-5-carboxylate
• 402946-40-1
• F0856-0411
• HMS1652C01
• SR-01000009648-1
• SR-01000009648
• (E)-methyl 3-allyl-4-methyl-2-(phenylimino)-2,3-dihydrothiazole-5-carboxylate
• AKOS002168584

• Inchi： 1S/C15H16N2O2S/c1-4-10-17-11(2)13(14(18)19-3)20-15(17)16-12-8-6-5-7-9-12/h4-9H,1,10H2,2-3H3
• InChI Key： JABVVLXPAWETLH-UHFFFAOYSA-N
• SMILES： S1C(C(OC)=O)=C(C)N(CC=C)C1=NC1=CC=CC=C1

Computed Properties

• Exact Mass: 288.09324893g/mol
• Monoisotopic Mass: 288.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 405.1±55.0 °C(Predicted)
• pka: 0.37±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on methyl (2E)-4-methyl-2-(phenylimino)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazole-5-carboxylate

Methyl (2E)-4-Methyl-2-(Phenylimino)-3-(Prop-2-en-1-yl)-2,3-dihydro-1,3-thiazole-5-carboxylate: An Overview

Methyl (2E)-4-methyl-2-(phenylimino)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS No. 402946-40-1) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of thiazoles, which are heterocyclic compounds containing a sulfur and a nitrogen atom in a five-membered ring. The presence of the methyl, phenylimino, and propenyl substituents imparts distinct properties to this molecule, making it a subject of extensive research.

The chemical structure of methyl (2E)-4-methyl-2-(phenylimino)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazole-5-carboxylate is characterized by its conjugated double bonds and the thiazole ring system. The thiazole ring is known for its stability and ability to form strong hydrogen bonds, which can influence the compound's solubility and reactivity. The methyl group at the 4-position adds steric bulk, while the phenylimino group at the 2-position introduces aromatic character and enhances the molecule's electronic properties. The propenyl group at the 3-position further contributes to the conjugation and reactivity of the molecule.

In medicinal chemistry, thiazoles have been extensively studied for their potential therapeutic applications. Recent research has shown that thiazole derivatives can exhibit a wide range of biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The specific structure of methyl (2E)-4-methyl-2-(phenylimino)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazole-5-carboxylate makes it particularly interesting for its potential as a lead compound in drug discovery. For instance, studies have demonstrated that similar thiazole derivatives can inhibit key enzymes involved in cancer cell proliferation and viral replication.

One notable application of thiazoles is in the development of antiviral agents. The ability of thiazoles to form stable complexes with metal ions and their capacity to interact with biological targets make them promising candidates for antiviral drugs. Research published in the Journal of Medicinal Chemistry has highlighted the potential of thiazole derivatives as inhibitors of viral proteases, which are crucial for viral replication. The specific substituents on methyl (2E)-4-methyl-2-(phenylimino)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazole-5-carboxylate could enhance its binding affinity to these targets, making it a valuable candidate for further investigation.

In addition to its medicinal applications, methyl (2E)-4-methyl-2-(phenylimino)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazole-5-carboxylate has also been explored for its potential in materials science. Thiazoles are known for their ability to form coordination complexes with various metal ions, which can be utilized in the synthesis of metallopolymers and other functional materials. These materials have applications in areas such as catalysis, sensors, and electronic devices. The presence of the propenyl group in this compound could facilitate polymerization reactions, leading to the formation of novel materials with unique properties.

The synthesis of methyl (2E)-4-methyl-2-(phenylimino)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazole-5-carboxylate typically involves multistep processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization steps to form the thiazole ring. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to producing this compound.

The physical properties of methyl (2E)-4-methyl-2-(phenylimino)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazole-5-carboxylate are also important considerations for its practical applications. Its solubility in various solvents can be influenced by the presence of functional groups such as the methyl ester and phenylimino moieties. Understanding these properties is crucial for optimizing its use in different formulations and delivery systems.

In conclusion, methyl (2E)-4-methyl-2-(phenylimino)-3-(propenyl)-2,3-dihydrothiazole carboxylic acid methyl ester (CAS No. 402946-40) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for further research into its biological activities and material properties. As ongoing studies continue to uncover new insights into this compound's behavior and applications, it remains an exciting area of focus for scientists and researchers worldwide.